Cas no 1698629-08-1 (1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol)

• Product Name: 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol
• CAS No: 1698629-08-1
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 6421394
• PubChem ID: 107993182
• Update Time: 2025-06-08

1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1896875
• 1-(2-bromo-4-chlorophenyl)cyclopropan-1-ol
• 1698629-08-1
• 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol

• Inchi： 1S/C9H8BrClO/c10-8-5-6(11)1-2-7(8)9(12)3-4-9/h1-2,5,12H,3-4H2
• InChI Key： QHDGIVQJIARFKD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CC1)O)Cl

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol

Introduction to 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol (CAS No. 1698629-08-1)

1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol, identified by the CAS number 1698629-08-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring substituted with a phenyl group bearing bromine and chlorine atoms, has garnered attention due to its structural uniqueness and potential biological activities. The cyclopropane moiety is known for its strained three-membered ring, which often enhances the reactivity and binding affinity of the compound, making it a valuable scaffold for drug discovery.

The structural features of 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol make it a versatile intermediate in organic synthesis. The presence of both bromine and chlorine atoms on the phenyl ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores. This flexibility is particularly useful in designing novel therapeutic agents targeting various disease mechanisms.

In recent years, there has been growing interest in exploring the pharmacological properties of cyclopropane-containing compounds. The strained bond in the cyclopropane ring can lead to unique interactions with biological targets, potentially offering advantages over traditional drug molecules. Studies have shown that such compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating conditions like arthritis and autoimmune disorders.

Moreover, the halogenated phenyl ring in 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol enhances its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced solubility and bioavailability, which are critical factors for drug efficacy. For instance, modifications aimed at improving metabolic stability have been explored, leading to more potent and selective inhibitors.

One of the most exciting applications of 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol is in the development of anticancer agents. The cyclopropane scaffold has been found to disrupt microtubule formation and inhibit kinases involved in tumor growth. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells while showing minimal toxicity to healthy tissues. This selective toxicity is a key criterion for evaluating new anticancer drugs.

The synthesis of 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the bromination and chlorination of a suitable phenyl precursor, followed by cyclopropanation using specialized reagents. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing costs and improving yields.

From a chemical biology perspective, understanding the interactions between 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol and biological targets is crucial for optimizing its therapeutic potential. Computational modeling techniques have been employed to predict binding affinities and identify key residues involved in molecular recognition. These insights have guided the design of next-generation analogs with improved pharmacokinetic profiles.

The role of 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol as a research tool extends beyond drug development. It serves as a valuable scaffold for studying structure-activity relationships (SAR) in medicinal chemistry. By systematically modifying its substituents, researchers can uncover new mechanisms of action and explore untapped therapeutic avenues.

In conclusion, 1-(2-Bromo-4-chlorophenyl)cyclopropan-1-ol (CAS No. 1698629-08-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, coupled with its synthetic versatility, make it an indispensable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly important role in future drug discovery efforts.